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Compound of Interest

Compound Name: Barium tungstate

Cat. No.: B1582774

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical

properties of barium tungstate, a compound with significant applications in various scientific
and technological fields.

Core Physicochemical Data

Barium tungstate is an inorganic compound that is also known by other names such as
barium wolframate, tungstate white, and wolfram white[1]. It is a white solid material under
normal conditions[1].
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Property Value Reference
Chemical Formula BaWOa [1112]
Molecular Weight 385.16 g/mol [11[2][3]
CAS Number 7787-42-0 [1][2]
Appearance White crystalline powder [1112]
Density 5.04 g/cm3 (at 25 °C) [1]

Melting Point 1502 °C [1]
Solubility in Water Insoluble [1]

Crystal Structure Tetragonal (Scheelite type) [1]

Synthesis and Structure

Synthesis: Barium tungstate can be synthesized through a precipitation reaction involving
barium nitrate and a soluble tungstate salt, such as sodium tungstate or ammonium
paratungstate[1]. The reaction with sodium tungstate is as follows:

Ba(NOs)2 + Na2WO4 — BaWOal + 2 NaNOs[1]

Crystal Structure: Under standard conditions, barium tungstate crystallizes in a tetragonal
system, specifically the scheelite structure, which is analogous to calcium tungstate (CaWOa)
[1]. At high pressures (above 7 GPa), it undergoes a phase transition to a monoclinic structure
similar to fergusonite[1].

Applications in Research and Development

Barium tungstate's unique properties make it a valuable material in several advanced
applications:

» Scintillation Materials: It is utilized as a scintillator in the production of screens for medical
imaging technologies like X-ray and gamma-ray imaging[2]. Its ability to convert high-energy
photons into visible light is crucial for these applications[2].
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Laser Technology: It can be used as a frequency shifter in laser systems[1].

Pigments: Barium tungstate serves as a white pigment[1].

Radiation Shielding: Due to its capacity to absorb certain types of radiation, it finds use in
radiation shielding applications, particularly within the nuclear industry[2].

Catalysis: It can act as a catalyst in various chemical reactions[2].

Experimental Protocols

The determination of the molecular weight of barium tungstate is fundamentally based on its
chemical formula, BaWOa. The process involves:

o Determination of Atomic Weights: Obtaining the standard atomic weights of the constituent
elements from the periodic table:

o Barium (Ba)
o Tungsten (W)
o Oxygen (O)

o Calculation: Summing the atomic weights of each atom in the formula unit: Molecular Weight
= (Atomic Weight of Ba) + (Atomic Weight of W) + 4 * (Atomic Weight of O)

This calculation yields the molar mass of 385.16 g/mol [1][3].

Logical Representation of Composition

The following diagram illustrates the elemental composition of Barium Tungstate.

Barium (Ba)
Tungsten (W)

Oxygen (O) x 4
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Caption: Elemental composition of Barium Tungstate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1582774?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582774?utm_src=pdf-body
https://www.benchchem.com/product/b1582774?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Barium_tungstate
https://www.nanorh.com/product/barium-tungstate-powder-bawo4purity-99-aps/
https://www.eforu-chemical.com/barium-elements/barium-tungstate-nanoparticles-nanopowder-cas-:-7787-42-0.html
https://www.benchchem.com/product/b1582774#barium-tungstate-molecular-weight-and-formula
https://www.benchchem.com/product/b1582774#barium-tungstate-molecular-weight-and-formula
https://www.benchchem.com/product/b1582774#barium-tungstate-molecular-weight-and-formula
https://www.benchchem.com/product/b1582774#barium-tungstate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582774?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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